Cas no 1050883-84-5 (3-Chloro-N-phenyl(thiophen-2-yl)methylpropanamide)

• Product Name: 3-Chloro-N-phenyl(thiophen-2-yl)methylpropanamide
• CAS No: 1050883-84-5
• MF: C₁₄H₁₄ClNOS
• MW: 279.785061359406
• MDL: MFCD10686658
• CID: 5069422
• PubChem ID: 42929453
• Update Time: 2025-05-22

3-Chloro-N-phenyl(thiophen-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[phenyl(thiophen-2-yl)methyl]propanamide
• 3-chloro-N-[phenyl(thien-2-yl)methyl]propanamide
• DTXSID701245474
• CS-0243070
• G24539
• 1050883-84-5
• AKOS009102471
• 3-Chloro-N-(phenyl-2-thienylmethyl)propanamide
• EN300-25853
• 3-Chloro-N-phenyl(thiophen-2-yl)methylpropanamide

• MDL： MFCD10686658
• Inchi： 1S/C14H14ClNOS/c15-9-8-13(17)16-14(12-7-4-10-18-12)11-5-2-1-3-6-11/h1-7,10,14H,8-9H2,(H,16,17)
• InChI Key： ABDSLCVYKYKTOH-UHFFFAOYSA-N
• SMILES： ClCCC(NC(C1=CC=CS1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.0484629g/mol
• Monoisotopic Mass: 279.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.3

3-Chloro-N-phenyl(thiophen-2-yl)methylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)